1H,3H,5H-Oxazolo[3,4-c]oxazole, dihydro-7a-methyl-

• IUPAC Name: 7a-methyl-1,3,5,7-tetrahydro-[1,3]oxazolo[3,4-c][1,3]oxazole
• InChI: InChI=1S/C6H11NO2/c1-6-2-8-4-7(6)5-9-3-6/h2-5H2,1H3
• InChI Key: YWIJBUYJSIQULU-UHFFFAOYSA-N
• Canonical SMILES: CC12COCN1COC2
• Molecular Formula: C6H11NO2
• DSSTOX Substance ID: DTXSID2074249
• Molecular Weight: 129.16 g/mol
• CAS RN: 7747-34-4

Description

Synthesis Analysis

Oxazolone, also known as azlactone, and related compounds like oxazoles can be synthesized via various routes. One common method involves the cyclization of acyl-nitroso compounds with urea in boiling methanol or ethanol to produce dihydro-oxazines, which are closely related to oxazoles. The dehydration of these dihydro-oxazines can lead to the formation of oxazines, a step that might be analogous in the synthesis of specific oxazoles like the one (Sainsbury, 1991).

Molecular Structure Analysis

Oxazoles and oxazolones exhibit diverse molecular structures due to the presence of oxygen and nitrogen atoms within the ring. These atoms contribute to the heterocyclic compound’s chemical behavior and reactivity. Oxazolones exist in five isomeric forms, varying by the location of the carbonyl group and the double bonds. This structural diversity is essential for the compound’s chemical versatility and its utility in various synthetic applications (Kushwaha & Kushwaha, 2021).

Chemical Reactions and Properties

Oxazoles are known for their reactivity in various chemical reactions, including electrophilic substitutions and nucleophilic additions, due to the electron-rich nature of the nitrogen atom and the aromatic system. These reactions allow for further functionalization and modification of the oxazole ring, expanding the chemical diversity and utility of these compounds. Specific reactions and properties would depend on the substituents present in the compound , but oxazoles generally serve as versatile intermediates in organic synthesis (De Coen et al., 2018).

Scientific Research Applications

Metal(II) Complexes Formation

1H,3H,5H-Oxazolo[3,4-c]oxazole, dihydro-7a-methyl- is used in preparing metal(II) complexes, such as those of copper, nickel, cobalt, and zinc. These complexes are characterized by various techniques, including microanalysis and magnetic moment measurements, as well as electronic and infrared spectra examinations (Teo & O'connor, 1983).

Synthesis of Bicyclic Oxazolidines

This compound aids in synthesizing new bicyclic oxazolidine compounds. These are characterized using techniques like FT-IR, 1HNMR spectroscopy, and single crystal X-ray diffraction analysis. Their electronic and photophysical properties are studied through density functional theory (DFT) and time-dependent DFT, observing intra-molecular charge transfer (Abbas et al., 2018).

Preparation of α-Hydroxymethylserine

The compound is also employed in the preparation of α-hydroxymethylserine. Methods include treating the copper(II) complex of dihydro-1H,3H,5H-oxazolo[3,4-c]oxazole-7a-carboxylic acid with hydrogen sulfide or catalytic hydrogenation (O'Conner, Brush & Teo, 1977).

Mass Spectrometric Studies

The compound is used in mass spectrometric studies, particularly in examining carboxy-substituted oxazoles derived from (S)-serine. These studies include gas chromatography/mass spectrometry to characterize methyl and ethyl esters of the acid (O'Conner, Smith & Teo, 1976).

Safety and Hazards

This compound is classified as having serious eye damage, being hazardous to the aquatic environment, causing skin irritation, skin sensitization, and acute toxicity through inhalation. It is harmful if inhaled and harmful to aquatic life with long-lasting effects.

Q & A

Q1: What are the key structural features of the synthesized 1H,3H,5H-Oxazolo[3,4-c]oxazole, dihydro-7a-methyl- derivatives and how were they characterized?

A1: The research focuses on two derivatives of 1H,3H,5H-Oxazolo[3,4-c]oxazole, dihydro-7a-methyl-:

• FT-IR Spectroscopy: This provided information about the functional groups present in the molecules. []
• 1H NMR Spectroscopy: This technique revealed details about the hydrogen atom environments within the molecules. []
• Single Crystal X-ray Diffraction Analysis: This provided definitive information about the three-dimensional structures of the compounds, including bond lengths, bond angles, and torsion angles. []

Q2: How did the researchers utilize computational chemistry to study the properties of these compounds?

A2: Density functional theory (DFT) calculations were employed at the B3LYP/6-31G** level of theory to gain insights into the properties of the synthesized compounds. []

• Geometric Optimization: DFT calculations were used to optimize the ground state geometries of the compounds. The calculated bond lengths, bond angles, and torsion angles showed good agreement with the experimental data obtained from X-ray crystallography. This validated the accuracy of the chosen computational method. []
• Electronic and Photophysical Properties: The researchers employed TD-DFT calculations at the B3LYP/6-31G** level of theory to investigate the electronic and photophysical properties of the compounds. These calculations revealed intramolecular charge transfer within both molecules. The absorption wavelengths were calculated both in a vacuum and in various solvents (acetone, acetonitrile, dimethylformamide, dimethyl sulfoxide, and methanol) to understand solvent effects on the electronic transitions. []